Cas no 185510-15-0 (6,7,8,9-Tetrahydro-5H-pyrido[3,4-c]azepine)

• Product Name: 6,7,8,9-Tetrahydro-5H-pyrido[3,4-c]azepine
• CAS No: 185510-15-0
• MF: C₉H₁₂N₂
• MW: 148.204981803894
• CID: 114580
• Update Time: 2023-08-02

6,7,8,9-Tetrahydro-5H-pyrido[3,4-c]azepine Chemical and Physical Properties

Names and Identifiers

• 5H-Pyrido[3,4-c]azepine,6,7,8,9-tetrahydro-
• 5H-Pyrido[3,4-c]azepine,6,7,8,9-tetrahydro-(9CI)
• 6,7,8,9-Tetrahydro-5H-pyrido[3,4-c]azepine
• BDBM50143276
• AB76151
• 5H,6H,7H,8H,9H-PYRIDO[3,4-C]AZEPINE

• Inchi： 1S/C9H12N2/c1-2-8-3-5-11-7-9(8)6-10-4-1/h3,5,7,10H,1-2,4,6H2
• InChI Key： FCICAJXRVMPKJZ-UHFFFAOYSA-N
• SMILES： N1CC2C=NC=CC=2CCC1

Computed Properties

• Exact Mass: 148.1
• Monoisotopic Mass: 148.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 24.9